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Compound of Interest

Compound Name: (S)-AM-9022

Cat. No.: B12386693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, use, and disposal

of (S)-AM-9022, a potent and selective KIF18A inhibitor utilized in cancer research. Adherence

to these procedures is critical to ensure personnel safety and maintain experimental integrity.

Chemical and Physical Properties
(S)-AM-9022 is the S-enantiomer of AM-9022. It is an orally active, small molecule inhibitor of

the mitotic kinesin KIF18A, a protein crucial for chromosome alignment and segregation during

cell division.[1][2][3] Its inhibitory action can lead to mitotic arrest and subsequent cell death in

rapidly dividing cells, making it a subject of interest in oncology research.[4]
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Property Value

Chemical Name (S)-AM-9022

Synonyms S-enantiomer of AM-9022

CAS Number 2446872-47-3

Molecular Formula C₂₇H₃₆F₂N₆O₄S

Molecular Weight 578.67 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Storage (Powder) -20°C for up to 3 years

Storage (In solvent)
-80°C for up to 6 months; -20°C for up to 1

month

Personal Protective Equipment (PPE)
Given that (S)-AM-9022 is a potent bioactive compound, stringent adherence to PPE protocols

is mandatory to prevent exposure. While a specific Safety Data Sheet (SDS) for (S)-AM-9022
is not publicly available, the following recommendations are based on handling procedures for

similar potent small molecule inhibitors.
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PPE Category Specification

Hand Protection
Wear two pairs of nitrile gloves. Change gloves

immediately if contaminated.

Eye Protection Use chemical safety goggles or a face shield.

Skin and Body

Wear a fully buttoned lab coat. Consider

disposable gowns for procedures with a higher

risk of splashes.

Respiratory

For handling the powder outside of a certified

chemical fume hood, a NIOSH-approved

respirator (e.g., N95 or higher) is recommended

to prevent inhalation of airborne particles.

Operational and Disposal Plans
Handling and Preparation of Stock Solutions

Engineering Controls: All handling of the solid compound and preparation of stock solutions

should be performed in a certified chemical fume hood to minimize inhalation exposure.

Weighing: Use a dedicated, clean weighing area within the fume hood. Tare the balance with

the weigh paper or boat before adding the compound.

Dissolution: To prepare a stock solution, add the desired solvent (e.g., DMSO) to the vial

containing the pre-weighed (S)-AM-9022. Cap the vial securely and vortex until the solid is

completely dissolved.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles, which can degrade the compound.

Labeling: Clearly label all vials with the compound name, concentration, solvent, date of

preparation, and storage conditions.

Spill Management
Evacuate: If a significant spill of the powder occurs, evacuate the immediate area.
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Secure: Restrict access to the spill area.

PPE: Don appropriate PPE, including respiratory protection, before re-entering the area.

Containment: For a powder spill, gently cover with a damp paper towel to avoid generating

dust. For a liquid spill, absorb with an inert material (e.g., vermiculite, sand).

Collection: Carefully collect the contained material and place it in a sealed container for

hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent (e.g., 70%

ethanol), followed by soap and water.

Disposal Plan
All waste materials contaminated with (S)-AM-9022 must be treated as hazardous chemical

waste.

Solid Waste: Contaminated consumables such as pipette tips, tubes, and gloves should be

collected in a dedicated, labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, labeled hazardous waste container. Do not pour down the drain.

Disposal: All hazardous waste must be disposed of through your institution's Environmental

Health and Safety (EHS) office, following all local, state, and federal regulations.

Experimental Protocol: Cell Viability Assay
This protocol outlines a common method to assess the effect of (S)-AM-9022 on the viability of

cancer cell lines.

Materials:

Cancer cell line of interest (e.g., OVCAR-3, MDA-MB-157)

Complete cell culture medium
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(S)-AM-9022 stock solution (in DMSO)

96-well cell culture plates

Cell viability reagent (e.g., CellTiter-Glo®)

Plate-reading luminometer

Procedure:

Cell Seeding: Seed the cells in a 96-well plate at a predetermined density (e.g., 5,000

cells/well) and allow them to adhere overnight in a humidified incubator at 37°C and 5% CO₂.

Compound Treatment:

Prepare a serial dilution of (S)-AM-9022 in complete cell culture medium.

Remove the old medium from the cells and add the medium containing the different

concentrations of (S)-AM-9022.

Include wells with vehicle control (DMSO at the same concentration as the highest (S)-
AM-9022 concentration) and untreated controls.

Incubation: Incubate the plate for a specified duration (e.g., 72 hours).

Reagent Addition:

Allow the plate to equilibrate to room temperature.

Add the cell viability reagent to each well according to the manufacturer's instructions.

Signal Stabilization: Incubate the plate at room temperature for a short period (e.g., 10-15

minutes) to lyse the cells and stabilize the luminescent signal.

Data Acquisition: Measure the luminescence of each well using a plate-reading luminometer.

Data Analysis:
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Normalize the luminescence readings to the vehicle control to determine the percent cell

viability at each compound concentration.

Calculate the EC₅₀ value by fitting the data to a dose-response curve.

Visualizations
Signaling Pathway
(S)-AM-9022 targets KIF18A, a motor protein essential for the proper alignment of

chromosomes during mitosis. Inhibition of KIF18A leads to mitotic checkpoint activation and

can ultimately result in apoptosis in chromosomally unstable cancer cells.
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Caption: Inhibition of KIF18A by (S)-AM-9022 disrupts chromosome alignment, leading to

mitotic arrest and apoptosis.
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Experimental Workflow
The following diagram illustrates the key steps in a typical cell-based assay to evaluate the

efficacy of (S)-AM-9022.
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Caption: Workflow for a cell viability assay to determine the potency of (S)-AM-9022.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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